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Compound of Interest

Compound Name: Sodium chloropalladate

CAS No.: 53823-60-2

Cat. No.: B1598818 Get Quote

An In-depth Examination of the Synthesis, Structure, and Catalytic Utility of Na₂[PdCl₄]

Introduction
Sodium chloropalladate, known systematically as sodium tetrachloropalladate(II), is an

inorganic coordination compound that serves as a cornerstone reagent in modern chemistry.[1]

With the chemical formula Na₂[PdCl₄], this salt is a critical source of palladium in the +2

oxidation state, making it an indispensable precursor for the synthesis of palladium-based

catalysts, nanomaterials, and complex organic molecules.[1][2] Its high solubility in water, in

contrast to the insolubility of palladium(II) chloride, provides a significant advantage for its use

in homogeneous catalysis and aqueous-phase reactions.[3] This guide offers a comprehensive

overview of sodium tetrachloropalladate's chemical and physical properties, established

synthesis and characterization protocols, and its diverse applications in research and drug

development, tailored for scientists and professionals in the chemical sciences.

Chemical & Physical Properties
Sodium tetrachloropalladate is primarily recognized as an orange to brown crystalline powder

that is hygroscopic, meaning it readily absorbs moisture from the air.[1] It is commercially

available in both anhydrous (Na₂[PdCl₄]) and hydrated forms, most commonly as the trihydrate

(Na₂[PdCl₄]·3H₂O).[3][4] The presence of water molecules in the crystal lattice should be

considered when precise concentrations are required for stoichiometric reactions.
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The core of the compound is the tetrachloropalladate(II) anion, [PdCl₄]²⁻, which features a

central palladium atom in a +2 oxidation state coordinated to four chloride ligands in a square

planar geometry.[1] This specific structure is fundamental to its reactivity and catalytic activity.

The sodium ions (Na⁺) act as counterions to balance the charge of the complex anion.[1]

Key Physicochemical Data
Property Value (Anhydrous) Value (Trihydrate) References

Chemical Formula Na₂[PdCl₄] Na₂[PdCl₄]·3H₂O [1][3]

Molar Mass 294.21 g/mol 348.22 g/mol [1][3][5]

CAS Number 13820-53-6 211799-70-1 [3][4][5]

Appearance
Orange to brown

crystalline powder

Reddish-brown

powder
[1][3]

Solubility Soluble in water Soluble in water [1][5]

Crystal Structure
Tetragonal, P4/ncc

space group
Not specified [6]

Synthesis and Workflow
The most common and straightforward laboratory synthesis of sodium tetrachloropalladate

involves the reaction of palladium(II) chloride (PdCl₂) with sodium chloride (NaCl) in an

aqueous solution.[1][3] This method is effective because PdCl₂ is largely insoluble in water,

while the resulting Na₂[PdCl₄] is highly soluble, allowing for easy separation from any

unreacted starting material.[3]

Causality in Synthesis Protocol
The choice of an aqueous medium is critical as it facilitates the ionic reaction and solubilizes

the product. The use of a stoichiometric excess of sodium chloride can help to ensure the

complete conversion of the palladium(II) chloride by shifting the reaction equilibrium towards

the formation of the tetrachloropalladate complex, in accordance with Le Châtelier's principle.

Standard Laboratory Synthesis Protocol
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Reagent Preparation: Accurately weigh palladium(II) chloride (PdCl₂) and at least two molar

equivalents of sodium chloride (NaCl).

Dissolution: Suspend the PdCl₂ in deionized water. Add the NaCl to the suspension.

Reaction: Heat the mixture gently and stir until all the solid has dissolved, resulting in a clear,

orange-to-brown solution. The underlying reaction is: PdCl₂ (s) + 2 NaCl (aq) → Na₂[PdCl₄]

(aq)[1][3]

Isolation (Optional): If the solid product is required, the water can be carefully removed by

evaporation, typically under reduced pressure, to crystallize the sodium tetrachloropalladate,

often as the trihydrate.[3]

Purity Verification: The purity of the synthesized compound can be assessed using

techniques such as argentometric titration to determine the chloride content or chelometric

titration for the palladium content.

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of Sodium Tetrachloropalladate.

Applications in Research and Drug Development
Sodium tetrachloropalladate's utility stems from its role as a versatile palladium precursor. It is

a key starting material in many areas of chemical science, from materials science to organic

synthesis.

Homogeneous Catalysis
The compound is widely used as a catalyst or, more commonly, a precatalyst in a vast array of

organic reactions, particularly in cross-coupling reactions that are fundamental to

pharmaceutical and fine chemical synthesis.[2][7] These reactions, such as the Suzuki, Heck,
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and Sonogashira couplings, form carbon-carbon bonds with high efficiency and selectivity. The

soluble nature of Na₂[PdCl₄] makes it an ideal candidate for homogeneous catalysis where

reaction kinetics and catalyst-substrate interaction are paramount.

Nanomaterial Synthesis
In materials science, sodium tetrachloropalladate is a preferred precursor for creating palladium

nanoparticles and nanostructures.[1][2] By reducing the Pd(II) ions from the complex in

solution, researchers can synthesize palladium nanocrystals, nanoframes, and nanosheets

with controlled shapes and sizes.[8] These nanomaterials exhibit enhanced catalytic properties

due to their high surface-area-to-volume ratio, finding applications in areas like electrocatalysis

for fuel cells and environmental remediation.[1]

Electroless Plating and Material Modification
The compound is also employed in electroless plating processes.[1][2] It is used to deposit thin,

uniform layers of palladium onto various surfaces, including mild steel and circuit boards, to

enhance corrosion resistance, conductivity, or catalytic activity.[2][9]

Logical Application Flow Diagram
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Caption: Key application pathways for Sodium Tetrachloropalladate.
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Safety and Handling
Sodium tetrachloropalladate is classified as a hazardous substance and requires careful

handling to minimize risk. It is corrosive and can cause severe skin and eye irritation or

damage.[3] It is also a known skin sensitizer, meaning repeated exposure can lead to an

allergic reaction.[1][3] Ingestion is toxic.[3] Due to its environmental hazards, it should be

disposed of according to institutional and local regulations.

Standard Handling Precautions:

Use in a well-ventilated area or a fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,

and chemical-resistant gloves.

Avoid inhalation of dust.

Prevent contact with skin and eyes.

Store in a cool, dry place away from moisture, as the compound is hygroscopic.

Conclusion
Sodium tetrachloropalladate (Na₂[PdCl₄]) is a compound of significant strategic importance in

the chemical sciences. Its straightforward synthesis, aqueous solubility, and defined structure

make it an exceptional precursor for a wide range of applications. From facilitating the intricate

carbon-carbon bond formations essential in drug discovery to enabling the fabrication of

advanced catalytic nanomaterials, Na₂[PdCl₄] continues to be a vital tool for researchers and

developers pushing the boundaries of modern chemistry. Proper understanding of its properties

and adherence to safety protocols are essential for harnessing its full potential.

References
Grokipedia. Sodium tetrachloropalladate.

Wikipedia. Sodium tetrachloropalladate. Available from: [Link]

BuyersGuideChem. Sodium chloropalladite | Na2PdCl4. Available from: [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://en.wikipedia.org/wiki/Sodium_tetrachloropalladate
https://grokipedia.com/page/sodium_tetrachloropalladate
https://en.wikipedia.org/wiki/Sodium_tetrachloropalladate
https://en.wikipedia.org/wiki/Sodium_tetrachloropalladate
https://en.wikipedia.org/wiki/Sodium_tetrachloropalladate
https://www.buyersguidechem.com/cas/cas_13820-53-6.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1598818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Royal Society of Chemistry. Synthesis of highly monodisperse Pd nanoparticles using a

binary surfactant combination and sodium oleate. RSC Publishing. Available from: [Link]

Materials Project. mp-29359: Na2PdCl4 (Tetragonal, P4/ncc, 130). Available from: [Link]

Dormer Laboratories Inc. Sodium tetrachloropalladate(II) hydrate. Available from: [Link]

National Center for Biotechnology Information. Disodium tetrachloropalladate. PubChem

Compound Database. Available from: [Link]

Chemotechnique Diagnostics. PATIENT INFORMATION SHEET Sodium

tetrachloropalladate(II) hydrate. Available from: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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